2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one

• IUPAC Name: 2-amino-1-(7-methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-one
• InChI: InChI=1S/C13H18N2O2/c1-9-3-4-12-11(7-9)8-15(5-6-17-12)13(16)10(2)14/h3-4,7,10H,5-6,8,14H2,1-2H3
• InChI Key: AYKISXAXFPRVDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCCN(C2)C(=O)C(C)N
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

“2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one” is a chemical compound that belongs to the class of benzoxazepine derivatives. It has a linear formula of C10H13ClN2O2.

Synthesis Analysis

The synthesis of benzoxazepine derivatives, including “2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one”, can be achieved by the reaction of 2-aminophenols with alkynones in 1,4-dioxane at 100 °C. This synthetic protocol allows for the preparation of a series of benzoxazepine derivatives.

Molecular Structure Analysis

The molecular structure of “2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one” can be represented by the linear formula C10H13ClN2O2. More detailed structural analysis would require additional resources such as spectroscopic data or crystallographic studies.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one” involve the reaction of 2-aminophenols with alkynones. Mechanistic experiments indicate that the hydroxy proton of the aminophenol plays a crucial role in the formation of an alkynylketimine intermediate that undergoes 7-endo-dig cyclization.

Scientific Research Applications

Process Development and Scale-Up

The benzoxazepine core, a crucial structural feature in several kinase inhibitors, is highlighted in the scalable synthesis process of a benzoxazepine-containing mTOR inhibitor. This synthesis involves distinct chemical fragments, including the tetrahydrobenzo[f][1,4]oxazepine core, demonstrating the compound's utility in creating complex therapeutic agents (Naganathan et al., 2015).

Stereocontrolled Synthesis

A method for the stereocontrolled synthesis of tetrahydrobenzo[f][1,4]oxazepines showcases the compound's versatility in drug-like molecule development. This synthesis allows for combinatorial introduction of diversity points, underscoring the compound's potential in medicinal chemistry (Banfi et al., 2013).

Heterocyclic Chemistry

Research on the synthesis and identification of oxazepine derivatives from 2-aminobenzimidazole emphasizes the compound's role in producing a variety of heterocyclic compounds, which are pivotal in the development of new pharmaceuticals (Adnan et al., 2014).

Biomass-Involved Synthesis

An innovative method involves the biomass-derived synthesis of benzo-fused N-heterocycles, including dibenzo[b,e][1,4]oxazepines. This approach highlights the compound's role in sustainable chemical synthesis, leveraging renewable resources to create complex heterocycles (Zhang et al., 2015).

Spectroscopic and X-ray Diffraction Studies

Studies on benzimidazole-tethered oxazepine heterocyclic hybrids, synthesized from N-alkylated benzimidazole 2-carboxaldehyde, provide insights into the compound's structural and electronic properties. These studies are crucial for understanding the compound's potential applications in nonlinear optical (NLO) materials and other advanced materials (Almansour et al., 2016).